2-Dodecylphenoxazin-3-one

Specification

• CAS No.: 147662-88-2
• Molecular Formula: C24H31NO3
• Molecular Weight: 381.51
• IUPAC Name: 2-dodecylphenoxazin-3-one
• Standard InChI: InChI=1S/C24H31NO2/c1-2-3-4-5-6-7-8-9-10-11-14-19-17-21-24(18-22(19)26)27-23-16-13-12-15-20(23)25-21/h12-13,15-18H,2-11,14H2,1H3
• SMILES: CCCCCCCCCCCCC1=CC2=NC3=CC=CC=C3OC2=CC1=O

Introduction

2-Dodecylphenoxazin-3-one is a synthetic organic compound with the molecular formula C24H31NO2. It is a lipophilic analogue of Resorufin, a compound commonly used in biochemical assays to measure oxidative activity. The structure of 2-Dodecylphenoxazin-3-one includes a phenoxazine core with a dodecyl side chain, which enhances its lipophilicity and makes it suitable for studying oxidative processes in lipid environments.

Synthesis and Preparation

The synthesis of 2-Dodecylphenoxazin-3-one typically involves the condensation of appropriate precursors to form the phenoxazine core, followed by alkylation with a dodecyl group. The specific synthetic route may vary depending on the availability of starting materials and the desired yield.

Applications and Research Findings

2-Dodecylphenoxazin-3-one is primarily used in biochemical assays to study oxidative stress and lipid peroxidation. Its lipophilic nature allows it to integrate into cell membranes, making it an effective probe for monitoring oxidative processes in lipid environments.

Oxidative Stress Studies

In vitro studies have utilized 2-Dodecylphenoxazin-3-one to assess oxidative stress in cellular models. The compound's ability to fluoresce upon oxidation makes it a useful tool for detecting reactive oxygen species (ROS) in lipid-rich environments.

Lipid Peroxidation Assays

2-Dodecylphenoxazin-3-one can be used to measure lipid peroxidation by monitoring changes in fluorescence intensity as it reacts with lipid radicals. This application is particularly relevant in studies focusing on the impact of oxidative stress on cellular membranes.